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Compound of Interest

Compound Name: tert-Butyl methyl malonate

Cat. No.: B153513

Introduction

Tert-butyl methyl malonate is a valuable reagent in organic synthesis, primarily utilized as a
versatile building block in the construction of complex molecular architectures. Its utility stems
from the differential reactivity of its two ester functionalities. The tert-butyl ester serves as a
sterically hindered protecting group that is stable under basic and nucleophilic conditions but
can be selectively cleaved under acidic conditions (e.g., with trifluoroacetic acid). Conversely,
the methyl ester can be hydrolyzed under standard basic conditions (e.g., using sodium
hydroxide). This orthogonal reactivity allows for sequential chemical transformations at either
end of the molecule, making it a powerful tool in multi-step syntheses.

Key Applications

o Malonic Ester Synthesis: The most prominent application of tert-butyl methyl malonate is in
the malonic ester synthesis to produce substituted carboxylic acids.[1] The active methylene
group (the CHz between the two carbonyls) is readily deprotonated by a mild base to form a
stable enolate. This nucleophilic enolate can then be alkylated with various electrophiles,
such as alkyl halides.[2] Subsequent selective hydrolysis of one ester group followed by
decarboxylation provides a straightforward route to a-substituted carboxylic acids. The ability
to perform sequential alkylations before decarboxylation further enhances its synthetic utility.

[1][2]

o Asymmetric Synthesis: Chiral auxiliaries or phase-transfer catalysts can be employed to
achieve enantioselective alkylation of tert-butyl malonate derivatives. This approach is crucial
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for the synthesis of enantiomerically pure compounds, which is of paramount importance in
the pharmaceutical industry. For instance, highly enantioselective phase-transfer catalytic a-
alkylation has been demonstrated on malonate substrates where the two ester groups can
be selectively hydrolyzed under either acidic or basic conditions.[3]

Drug Development and Fine Chemicals: The malonate core is a common maotif in biologically
active molecules and fine chemicals.[4] The tert-butyl group, in particular, is a feature in
many drug molecules, where it can enhance potency or act as a steric shield to improve
metabolic stability.[5] Building blocks like tert-butyl methyl malonate provide an efficient
pathway to introduce this functionality and construct complex drug intermediates. For
example, tert-butyl protected phosphonates are key intermediates in the synthesis of antiviral
drugs like Tenofovir.[6]

Physicochemical and Spectral Data

The following table summarizes key physical and spectral properties for tert-butyl methyl

malonate.
Property Value Source
Molecular Formula CsH1404 [7]
Molecular Weight 174.19 g/mol [7]
Appearance Colorless oily liquid [8]
Boiling Point 98-100 °C at 22 mmHg 9]
Refractive Index (n_D23) 1.4128 [9]
1H NMR Varian CFT-20 [7]
15C NMR Available, sourced from Fluka 7]
AG
Mass Spectrometry GC-MS data available [7]
R Spectra FTIR and ATR-IR data 7]
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Experimental Protocols
Protocol 1: Synthesis of Mono-tert-butyl Malonate via

Acid Catalysis

This protocol is adapted from a method for preparing mono-tert-butyl malonate using a strong
acid resin as a catalyst.[4] It involves the reaction of malonic acid with isobutylene gas.

Workflow Diagram
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Preparation
Add malonic acid and
methyl tert-butyl ether to reactor

:

Add Amberlyst-15 catalyst

:

Cool mixture to -10 to -20°C

Reaction

Introduce isobutylene gas

[Seal system and warm to 10-30"0)
Geact for 40-50 hours]

Workup & Purification

Gilter to recover catalysg
[Wash filtrate with saturated salina

Dry and concentrate solvent

:

Obtain high-purity product
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Phase-Transfer Alkyl Halide

Base (CsOH-H:20) Catalyst (R-X)

Toluene / H20

Malonate Substrate
(tert-butyl ester)

. Base, Catalyst, Solvent, -40°C
2. Electrophile

a-Alkylated Product

( R-C(CO:Me)(CO=tBu) )

Acidic Conditions
(e.g., TFA)

Basic Conditions
(e.g., KOH)

Selective t-Butyl Selective Methyl
cleavage hydrolysis

( R-C(COz2Me)(COOH) ) ( R-C(COOH)(COztBu) )

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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